1-(5-Bromo-3-chloropyrazin-2-YL)hydrazine
Cat. No. B1442700
Key on ui cas rn:
850421-08-8
M. Wt: 223.46 g/mol
InChI Key: LDSVTELDHUQWGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[n:3][c:4]([Cl:16])[c:5]([NH:8][NH:9][C:10](=[O:11])[C:12]([F:13])([F:14])[F:15])[n:6][cH:7]1.[CH3:18][CH2:19][OH:20].[ClH:17]>>[Br:1][c:2]1[n:3][c:4]([Cl:16])[c:5]([NH:8][NH2:9])[n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(NNc1ncc(Br)nc1Cl)C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NNc1ncc(Br)nc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
